8-Bromo-6-methylimidazo[1,2-a]pyridine

• IUPAC Name: 8-bromo-6-methylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C8H7BrN2/c1-6-4-7(9)8-10-2-3-11(8)5-6/h2-5H,1H3
• InChI Key: IEXMXPBKRWDOBC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C=CN=C2C(=C1)Br
• Molecular Formula: C8H7BrN2
• DSSTOX Substance ID: DTXSID90568169
• Molecular Weight: 211.06 g/mol
• CAS No.: 136117-93-6

Description

8-Bromo-6-methylimidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C8H7BrN2 and its molecular weight is 211.06 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Applications

8-Bromo-6-methylimidazo[1,2-a]pyridine derivatives have demonstrated significant antibacterial activities. In one study, a series of new 6,8-dichloro-imidazo[1,2-a]pyridine derivatives incorporating pyridine, thiazole, and pyrazole ring systems showed remarkable antibacterial potency against various model bacteria (Althagafi & Abdel‐Latif, 2021).

Synthesis and Chemical Properties

Imidazo[1,2-a]pyridines, including this compound, have been synthesized through various methods, demonstrating their versatility in chemical synthesis. For example, a method using ionic liquid promoted one-pot synthesis for 3-aminoimidazo[1,2-a]pyridines resulted in good to excellent yields, highlighting the compound's synthetic accessibility (Shaabani, Soleimani, & Maleki, 2006).

Antiviral Activity

A series of ethyl 6‐bromo‐8‐hydroxyimidazo[1,2‐a]pyridine‐3‐carboxylate derivatives, which are structurally related to this compound, were synthesized and evaluated for their anti-hepatitis B virus (HBV) activity. This study indicated that these compounds are effective in inhibiting the replication of HBV DNA (Chen et al., 2011).

Pharmaceutical Research

This compound and its derivatives have been explored in the context of pharmaceutical research. A novel class of orally active non-peptide bradykinin B2 receptor antagonists, which included 8-[[2,6-dichloro-3-[N-methyl-N-[(E)-(substituted)acryloylglycyl]amino]benzyl]oxy]-2-methylimidazo[1,2-a]pyridines, were identified as promising therapeutic agents (Abe et al., 1998).

Enzyme Inhibition

New 6-bromo-imidazo[4,5-b]pyridine derivatives, closely related to this compound, have been synthesized and evaluated as potential tyrosyl-tRNA synthetase inhibitors. This suggests potential applications in targeting specific enzymes for therapeutic purposes (Jabri et al., 2023).

Safety and Hazards

The safety information for “8-Bromo-6-methylimidazo[1,2-a]pyridine” indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, and in case of eye contact, rinse cautiously with water for several minutes.

Future Directions

Imidazo[1,2-a]pyridines, including “8-Bromo-6-methylimidazo[1,2-a]pyridine”, have been recognized as a “drug prejudice” scaffold for their wide range of applications in medicinal chemistry. They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB). Therefore, the development of new synthetic protocols for the construction of an imidazo[1,2-a]pyridine core is a promising area of research.

Mechanism of Action

Target of Action

8-Bromo-6-methylimidazo[1,2-a]pyridine is a complex compound with a unique structure. Imidazo[1,2-a]pyridine analogues, a class to which this compound belongs, have been recognized as valuable scaffolds in medicinal chemistry .

Mode of Action

Imidazo[1,2-a]pyridine analogues have been studied for their significant activity against various diseases . The interaction of these compounds with their targets often results in changes at the molecular level, affecting the function of the target proteins .

Biochemical Pathways

Imidazo[1,2-a]pyridine analogues have been noted for their wide range of applications in medicinal chemistry, suggesting that they may interact with multiple pathways .

Pharmacokinetics

One study on a related compound, q203, indicated pharmacokinetic profiles compatible with once-daily dosing .

Result of Action

Related compounds have shown significant activity against various diseases, indicating potential therapeutic effects .

Synthesis routes and methods

Procedure details

Add chloroacetaldehyde (2.51 g, 32.08 mmol) to a solution of 2-amino-3-bromo-5-methylpyridine (2.0 g, 10.69 mmol) in acetonitrile (200 ml). Reflux the reaction for 4 hours and then cool. Filter the reaction mixture and partition the white solid between saturated aqueous sodium bicarbonate (300 ml) and ethyl acetate. Separate the organic layer, wash with saturated aqueous sodium bicarbonate, dry over magnesium sulfate, and concentrated under reduced pressure to give the title compound as a tan solid.